![molecular formula C11H9NO2S B1444599 1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid CAS No. 869973-63-7](/img/structure/B1444599.png)
1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid
Overview
Description
1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid, also known as BTCCA, is a cyclopropanecarboxylic acid belonging to the benzo[D]thiazole family of compounds. It is a white crystalline solid that is soluble in most organic solvents. BTCCA has been studied extensively for its potential applications in organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
Antimicrobial Activity
Thiazoles, including 1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid, have been found to exhibit antimicrobial activity . This makes them useful in the development of new antimicrobial agents.
Antiretroviral Activity
Thiazole derivatives have been used in the development of antiretroviral drugs, such as Ritonavir . These drugs are used in the treatment of HIV/AIDS.
Antifungal Activity
Thiazole compounds have demonstrated antifungal properties . This makes them valuable in the creation of new antifungal medications.
Anticancer Activity
Thiazole-based compounds have shown potential in cancer treatment . For example, Tiazofurin is a thiazole-based drug used in cancer treatment . Additionally, some 1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid derivatives have shown potent antitumor and antioxidant activities .
Anti-Alzheimer’s Activity
Thiazole derivatives have shown promise in the treatment of Alzheimer’s disease . This opens up new possibilities for the development of drugs to treat this neurodegenerative disorder.
Antihypertensive Activity
Thiazole compounds have been found to exhibit antihypertensive activity . This makes them useful in the development of new drugs for the treatment of high blood pressure.
Antioxidant Activity
Thiazole compounds, including 1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid, have demonstrated antioxidant properties . This makes them valuable in the development of new antioxidant agents.
Hepatoprotective Activity
Thiazole derivatives have shown hepatoprotective activities . This suggests their potential use in the development of drugs for the treatment of liver diseases.
properties
IUPAC Name |
1-(1,3-benzothiazol-2-yl)cyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2S/c13-10(14)11(5-6-11)9-12-7-3-1-2-4-8(7)15-9/h1-4H,5-6H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUWHGOUREPPWBB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=NC3=CC=CC=C3S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzo[D]thiazol-2-YL)cyclopropanecarboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6'-fluoro-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one](/img/structure/B1444527.png)
![(2R)-2-[(2,2,3,3-tetramethylcyclopropyl)formamido]propanoic acid](/img/structure/B1444531.png)
![2-Chloro-4-[2-(1-methanesulfonyl-pyrrolidin-2-yl)-ethyl]-pyridine](/img/structure/B1444534.png)
![8-(Benzyloxy)-3-chloroimidazo[1,2-a]pyridine](/img/structure/B1444538.png)
